ethyl 3-(3-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)ureido)propanoate

• IUPAC Name: ethyl 3-[2-(4-oxo-1,2,3-benzotriazin-3-yl)ethylcarbamoylamino]propanoate
• InChI: InChI=1S/C15H19N5O4/c1-2-24-13(21)7-8-16-15(23)17-9-10-20-14(22)11-5-3-4-6-12(11)18-19-20/h3-6H,2,7-10H2,1H3,(H2,16,17,23)
• InChI Key: YAEYFMFDXAVBSJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCNC(=O)NCCN1C(=O)C2=CC=CC=C2N=N1
• Molecular Formula: C15H19N5O4
• Molecular Weight: 333.34 g/mol

Description

The compound is a derivative of benzo[d][1,2,3]triazin-4(3H)-one, which is a nitrogen-rich heterocyclic compound. These types of compounds are often used in the design of energetic materials. The ethyl ureido propanoate group suggests that this compound might have been designed for a specific purpose, possibly related to its reactivity or physical properties.

Synthesis Analysis

While the exact synthesis of this compound isn’t available, similar compounds are often synthesized by introducing specific functional groups to a base structure. For example, a series of energetic compounds were derived from [1,2,4]triazolo [1,5-a] [1,3,5]triazine and azo-bridged fused backbone by introducing the –NO 2, –NHNO 2, –ONO 2, –N 3, and –NH 2 explosophoric groups.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of the benzo[d][1,2,3]triazin-4(3H)-one and ethyl ureido propanoate groups. These groups contain multiple nitrogen atoms, which can contribute to a high degree of resonance stabilization.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific functional groups present. The presence of the benzo[d][1,2,3]triazin-4(3H)-one group suggests that it might participate in reactions typical of nitrogen-rich heterocycles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its specific functional groups. For instance, the presence of multiple nitrogen atoms could contribute to a high nitrogen content and density, which are desirable properties in energetic materials.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if it’s used as an energetic material, its mechanism of action would involve the release of energy through the breaking and forming of chemical bonds.